Cas no 163894-00-6 (21H,23H-Porphine-2,7,12,18-tetrapropanoicacid, 3,8,13,17-tetrakis(carboxymethyl)-b2(b7-,b12 or b18)-hydroxy-)

• Product Name: 21H,23H-Porphine-2,7,12,18-tetrapropanoicacid, 3,8,13,17-tetrakis(carboxymethyl)-b2(b7-,b12 or b18)-hydroxy-
• CAS No: 163894-00-6
• MF: C₃H₆O₃
• MW: 90.0779414176941
• CID: 110378
• PubChem ID: 19789253
• Update Time: 2025-04-18

21H,23H-Porphine-2,7,12,18-tetrapropanoicacid, 3,8,13,17-tetrakis(carboxymethyl)-b2(b7-,b12 or b18)-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine-2,7,12,18-tetrapropanoicacid, 3,8,13,17-tetrakis(carboxymethyl)-b2(b7-,b12 or b18)-hydroxy-
• b-Hydroxypropionic acid
• 21H,23H-Porphine-2,7,12,18-tetrapropanoicacid, 3,8,13,17-tetrakis(carboxymethyl)-b2(b7-,b12 or...
• 163894-00-6
• hydron;2-hydroxypropanoate

• Inchi： 1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)
• InChI Key： JVTAAEKCZFNVCJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)[O-])C.[H+]

Computed Properties

• Exact Mass: 90.03168
• Monoisotopic Mass: 90.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 53.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 227.6°Cat760mmHg
• Flash Point: 109.9°C
• Refractive Index: 1.451
• PSA: 57.53